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Compound of Interest

Compound Name: Chlorodiphenylmethane

Cat. No.: B1668796

An In-depth Technical Guide to the Safe Handling of Chlorodiphenylmethane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling
procedures for chlorodiphenylmethane (CAS No. 90-99-3). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough guide for laboratory
and drug development professionals.

Chemical Identification and Properties

Chlorodiphenylmethane, also known as benzhydryl chloride, is a chemical intermediate used
in various organic syntheses.[1] Accurate identification and understanding its physical
properties are crucial first steps in safe handling.

Table 1: Chemical Identifiers
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Identifier

Chemical Name

Value

Chlorodiphenylmethane

Benzhydryl chloride, Diphenylmethyl chloride,

Synonyms .
1,1'-(Chloromethylene)bisbenzene[2][3]

CAS Number 90-99-3[2]

Molecular Formula C13H11CI[2]

Molecular Weight

202.68 g/mol [3]

| EC Number | 202-031-7[3] |

Table 2: Physical and Chemical Properties

Property

Physical Form

Value

Liquid or solid[3][4]

Melting Point 15-17 °C (lit)[1]

Boiling Point 140 °C/ 3 mmHg (lit.)[1]
Density 1.14 g/mL at 25 °C (lit.)

Flash Point 112 °C (233.6 °F) - closed cup

Refractive Index

n20/D 1.595 (lit.)

| Stability | Moisture and air sensitive[2] |

Hazard Identification and Classification

Chlorodiphenylmethane is classified as a hazardous chemical and requires careful handling.

[2] It is corrosive and can cause severe burns and eye damage.[2][4]

The signal word for this chemical is "Danger".[2]

Table 3: GHS Hazard Statements
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Hazard Code Description

H290 May be corrosive to metals.[5]

H314 Causes severe skin burns and eye damage.[4]
H315 Causes skin irritation.[3]

H318 Causes serious eye damage.[5]

| H319 | Causes serious eye irritation.[3] |

Primary hazards include its potential to cause severe skin burns, serious eye damage, and
irritation to the respiratory tract.[3][6] Inhalation may lead to chemical pneumonitis.[3][7]

Safe Handling and Storage Procedures

Proper handling and storage are essential to minimize exposure risks. This involves a
combination of engineering controls, adherence to procedural protocols, and appropriate
personal protective equipment.

General Handling Workflow

The following workflow outlines the essential steps for safely handling
chlorodiphenylmethane in a laboratory setting.
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Caption: Standard workflow for handling chlorodiphenylmethane.

Detailed Handling and Storage Protocols
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» Engineering Controls: Always handle chlorodiphenylmethane inside a chemical fume hood
to minimize inhalation of vapors.[2] Ensure that eyewash stations and safety showers are
readily accessible and in close proximity to the workstation.[2]

» Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[2]
Wear all required personal protective equipment.[5] Wash hands thoroughly after handling
the material and before breaks.[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place designated
as a corrosives area.[2] Due to its sensitivity, it should be stored under an inert atmosphere.
[2] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[2] Avoid
exposure to moisture, air, heat, open flames, and other sources of ignition.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Chemical safety goggles

or a face shield Protects against splashes
Eye/Face Protection conforming to OSHA 29 and vapors, preventing

CFR 1910.133 or European severe eye damage.

Standard EN166.[2]

Chemical-resistant gloves
) ] (e.g., nitrile) and protective Prevents direct contact that
Skin Protection ) ) ]
clothing to prevent skin can cause severe skin burns.

exposure.[2][5]

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation is experienced.[2] | Protects the respiratory tract

from harmful vapors. |

Emergency Procedures
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A clear and practiced emergency plan is critical when working with hazardous materials.

Emergency Response Workflow

This diagram outlines the immediate actions to be taken in the event of a spill or personal
exposure.

pill Occurs xposure Occurs

Accidental Release (Spill) Personal Exposure

Evacuate and ventilate area Identify Exposure Route

INGESTION:
Do NOT induce vomiting. Rinse mouth.
Never give anything by mouth to an
unconscious person. Seek immediate

medical aid.

SKIN:
Immediately flush with plenty of water
for at least 15 mins. Remove contaminated

clothing. Seek immediate medical aid.

EYES:
Immediately flush with plenty of water
for at least 15 mins, also under eyelids.
Seek immediate medical aid.

INHALATION:

Move to fresh air. If not breathing,

give artificial respiration. Seek
immediate medical aid.

Wear appropriate PPE

Contain spill with inert absorbent
(sand, vermiculite)

Collect material into a sealed,
labeled hazardous waste container

A,

Clean spill area thoroughly.
DO NOT use water.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Emergency response workflow for spills and personal exposure.

Detailed First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Immediate medical attention is required.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2] Remove
and wash contaminated clothing before reuse.[6] Seek immediate medical attention.[2]

Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[6] Do not use mouth-to-mouth resuscitation.[6] Seek immediate medical
attention.[2]

Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water, but never give anything by
mouth to an unconscious person.[5] Call a physician or poison control center immediately.[2]

Fire-Fighting and Accidental Release

Fire-Fighting: Use dry chemical, carbon dioxide (COz), water spray, or alcohol-resistant foam
to extinguish fires.[5] Firefighters must wear self-contained breathing apparatus and full
protective gear.[2] Thermal decomposition can produce irritating and toxic gases, including
carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2]

Accidental Release: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[5]
Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and place it into a
suitable, closed container for disposal.[5][9] Do not allow the product to enter drains.[5]

Stability and Reactivity

Understanding the chemical's stability and reactivity is key to safe storage and handling.

Table 5: Stability and Reactivity Profile
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Parameter Description

No hazardous reactions under normal

Reactivit
Y processing.[2]

Stable under recommended storage conditions,

Chemical Stabilit
Y but is sensitive to moisture and air.[2][5]

Exposure to moist air or water, excess heat,

Conditions to Avoid o
open flames, and other ignition sources.[2]

Strong oxidizing agents, strong acids, strong

Incompatible Materials
bases.[2]

| Hazardous Decomposition Products | Carbon monoxide (CO), Carbon dioxide (COz2),

Hydrogen chloride gas.[2] |

Toxicological Information

While specific quantitative acute toxicity data (e.g., LD50) is not readily available, the material
is known to be extremely destructive to the tissues of the mucous membranes, upper
respiratory tract, eyes, and skin.[2][5] The primary toxicological concerns are its corrosive and

irritant properties.[3]

Disposal Considerations

Chlorodiphenylmethane waste must be treated as hazardous waste.[9] All surplus and non-
recyclable solutions should be handled by a licensed disposal company.[5] Do not empty into
drains.[2] Containers should be properly labeled and disposed of in accordance with federal,

state, and local environmental regulations.[5][9]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a comprehensive risk assessment or the information provided in a Safety Data
Sheet (SDS). Always consult the SDS for the most current and detailed safety information
before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Chlorodiphenylmethane | 90-99-3 [chemicalbook.com]

. fishersci.com [fishersci.com]

. Chlorodiphenylmethane | C13H11Cl | CID 7035 - PubChem [pubchem.ncbi.nim.nih.gov]
. chlorodiphenylmethane, 98% | Fisher Scientific [fishersci.ca]

. chemicalbook.com [chemicalbook.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Chlorodiphenylmethane - Hazardous Agents | Haz-Map [haz-map.com]

. Chlorodiphenylmethane | CAS No: 90-99-3 [aquigenbio.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Chlorodiphenylmethane safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668796#chlorodiphenylmethane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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